2-(1H-benzo[d]imidazol-1-yl)-1-(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H24N4O2/c23-17(14-5-6-14)11-20-7-9-21(10-8-20)18(24)12-22-13-19-15-3-1-2-4-16(15)22/h1-4,13-14,17,23H,5-12H2
• InChI Key: HHBOQGMETLDDQP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CN2CCN(CC2)C(=O)CN3C=NC4=CC=CC=C43)O
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
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Scientific Research Applications

Anti-HIV Activity

A study highlighted the synthesis of new derivatives related to the given compound, aiming to develop new non-nucleoside reverse transcriptase inhibitors for HIV. This research explored the anti-HIV-1 and anti-HIV-2 activity in MT-4 cells, suggesting the potential of these compounds in antiviral therapies (Al-Masoudi et al., 2007).

Electrochemical Synthesis

Another study focused on the electrochemical synthesis of arylthiobenzazoles by oxidation of a similar compound in the presence of nucleophiles, indicating its utility in generating compounds with potential biological activities (Amani & Nematollahi, 2012).

Antimicrobial and Cytotoxic Activities

Research has been conducted on azole-containing piperazine derivatives for their antibacterial, antifungal, and cytotoxic activities, demonstrating significant antimicrobial efficacy against tested strains and in vitro effectiveness against cancer cell lines (Gan, Fang, & Zhou, 2010).

Anti-inflammatory Activity

A study synthesized novel compounds related to the given compound, evaluating their anti-inflammatory activity through in vitro and in vivo models. The findings suggested promising anti-inflammatory properties, particularly in the carrageenin-induced rat paw edema model (Ahmed, Molvi, & Khan, 2017).

Antimicrobial Activity of Pyridine Derivatives

Another research effort synthesized and tested the antimicrobial activity of new pyridine derivatives, showing variable and modest activity against bacteria and fungi. This study illustrates the chemical versatility and potential biological relevance of compounds structurally related to the initial compound (Patel, Agravat, & Shaikh, 2011).

Corrosion Inhibition

Research on benzimidazole derivatives, including structures similar to the given compound, showed their effectiveness as corrosion inhibitors for steel in acidic environments, indicating potential industrial applications (Yadav et al., 2016).